Cas no 1009101-70-5 ((1H-1,2,3-Triazol-4-yl)methanamine hydrochloride)

• Product Name: (1H-1,2,3-Triazol-4-yl)methanamine hydrochloride
• CAS No: 1009101-70-5
• MF: C₃H₇ClN₄
• MW: 134.56747841835
• MDL: MFCD06738997
• CID: 1038037
• PubChem ID: 25241963
• Update Time: 2025-05-24

(1H-1,2,3-Triazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-1,2,3-Triazol-4-yl)methanamine hydrochloride
• (1H-1,2,3-Triazol-5-yl)methanamine hydrochloride
• (1H-1,2,3-Triazol-4-yl)methamine hydrochloride
• 1-(2H-1,2,3-Triazol-4-yl)methanamine hydrochloride (1:1)
• C-(1H-[1,2,3]Triazol-4-yl)-methylamine hydrochloride
• AMY37244
• 1-(1H-1,2,3-TRIAZOL-4-YL)METHANAMINE HYDROCHLORIDE
• DTXSID10922764
• 1H-1,2,3-Triazole-5-methanamine, hydrochloride (1:1)
• CS-W000031
• AKOS016005922
• 1H-1,2,3-Triazole-5-methanamine Dihydrochloride
• (1H-1,2,3-Triazol-5-yl)methanaminehydrochloride
• AS-30189
• SB30087
• 1009101-70-5
• MFCD06738997
• 1-(1H-1,2,3-Triazol-5-yl)methanamine--hydrogen chloride (1/1)
• 1351566-46-5
• 2H-triazol-4-ylmethanamine;hydrochloride
• CS-0040886
• DB-327573
• AKOS024262730
• AB28344
• SCHEMBL3091343
• SCHEMBL22094533
• DB-391030
• 1H-Triazol-4-ylmethanamine hydrochloride
• 2H-1,2,3-triazol-4-ylmethanamine hydrochloride
• 1h-[1,2,3]triazol-4-ylmethyl amine hcl
• 1H-[1,2,3]TRIAZOL-4-YLMETHYLAMINE HYDROCHLORIDE
• 2H-triazol-4-ylmethanamine hydrochloride
• J-000257
• C3H7ClN4
• A910939
• 1H-[1,2,3]Triazol-4-ylmethylamine HCl
• OEEMEPMSCVBCQI-UHFFFAOYSA-N
• SCHEMBL15552822
• 1H-1,2,3-Triazole-5-methanamine, hydrochloride
• A804082

• MDL： MFCD06738997
• Inchi： 1S/C3H6N4.ClH/c4-1-3-2-5-7-6-3;/h2H,1,4H2,(H,5,6,7);1H
• InChI Key： OEEMEPMSCVBCQI-UHFFFAOYSA-N
• SMILES： Cl.N1=C(C=NN1)CN

Computed Properties

• Exact Mass: 134.0359239g/mol
• Monoisotopic Mass: 134.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

(1H-1,2,3-Triazol-4-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (1H-1,2,3-Triazol-4-yl)methanamine hydrochloride

Introduction to (1H-1,2,3-Triazol-4-yl)methanamine Hydrochloride (CAS No. 1009101-70-5)

The compound (1H-1,2,3-Triazol-4-yl)methanamine hydrochloride (CAS No. 1009101-70-5) is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have gained considerable attention due to their unique chemical properties and potential biological activities. The triazole ring is a heterocyclic aromatic structure that imparts stability and reactivity to the molecule, making it a valuable component in drug design and material science.

Recent studies have highlighted the importance of (1H-1,2,3-Triazol-4-yl)methanamine hydrochloride in the development of novel therapeutic agents. Its ability to act as a versatile building block in organic synthesis has been exploited in the creation of bioactive compounds with potential anti-inflammatory, antitumor, and antimicrobial properties. Researchers have also explored its role as a ligand in metal coordination chemistry, where it exhibits strong binding affinities with transition metals, leading to the formation of stable metal complexes.

The synthesis of (1H-1,2,3-Triazol-4-yl)methanamine hydrochloride typically involves multi-component reactions or click chemistry approaches. These methods are efficient and environmentally friendly, aligning with the principles of green chemistry. The use of click chemistry has significantly simplified the preparation of triazole derivatives, enabling their widespread use in academic and industrial settings.

In terms of applications, (1H-1,2,3-Triazol-4-yl)methanamine hydrochloride has found utility in drug delivery systems due to its ability to form stable conjugates with biomolecules. Its role as a linker in peptide synthesis has been particularly noteworthy, as it enhances the stability and bioavailability of peptide-based drugs. Additionally, this compound has been employed in the development of sensors for detecting harmful gases such as ammonia and hydrogen sulfide.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (1H-1,2,3-Triazol-4-yl)methanamine hydrochloride. Quantum mechanical calculations have revealed that the molecule's reactivity is primarily governed by the electron-withdrawing effects of the triazole ring and the amine group. These findings have guided researchers in designing more efficient synthetic routes and optimizing its properties for specific applications.

The integration of (1H-1,2,3-Triazol-4-yl)methanamine hydrochloride into materials science has opened new avenues for developing advanced materials with tailored functionalities. For instance, its use as a cross-linking agent in polymer synthesis has led to the creation of high-performance polymers with improved mechanical strength and thermal stability. Furthermore, its incorporation into nanomaterials such as graphene oxide composites has enhanced their electronic properties for applications in energy storage devices.

In conclusion, (1H-1,2,3-Triazol-4-yL)methanamine hydrochloride (CAS No. 1009101705) is a versatile compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers striving to develop innovative solutions in medicine and materials science.